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Compound of Interest

Compound Name: 2-Bromopropionitrile

Cat. No.: B099969 Get Quote

For researchers and scientists in drug development, the safe handling of reactive chemical

intermediates like 2-Bromopropionitrile is paramount. This guide provides essential,

immediate safety protocols and logistical information, including detailed operational and

disposal plans, to ensure the well-being of laboratory personnel and the integrity of your

research.

Immediate Safety and Hazard Information
2-Bromopropionitrile is a flammable liquid and is harmful if swallowed, in contact with skin, or

if inhaled. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Therefore, strict adherence to safety protocols is mandatory.

Quantitative Data Summary

A clear understanding of the physical and chemical properties of 2-Bromopropionitrile is the

first step in safe handling.
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Property Value

Molecular Formula CH₃CH(Br)CN

CAS Number 19481-82-4

Molecular Weight 133.97 g/mol

Appearance Liquid

Boiling Point 68-69 °C at 50 mmHg

Density 1.55 g/mL at 25 °C

Flash Point 58 °C (136.4 °F) - closed cup

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling 2-Bromopropionitrile.
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Body Part Recommended Protection Specification/Standard

Hands Chemical-resistant gloves

Inspect gloves prior to use.

Dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices.

Eyes/Face
Chemical safety goggles or

face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Body
Protective laboratory coat,

gown, or smock
To prevent skin exposure.[2][3]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Recommended filter types

include type ABEK (EN14387),

low boiling organic solvent

Type AX (conforming to

EN371), or organic gases and

vapours filter Type A Brown

(conforming to EN14387).[1][2]

Operational Plan: Step-by-Step Handling Protocol
This section provides a detailed methodology for the safe handling of 2-Bromopropionitrile in

a laboratory setting.

1. Preparation and Engineering Controls:

Work Area: Always handle 2-Bromopropionitrile in a well-ventilated area, preferably inside

a certified chemical fume hood.[4]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[1] All metal

parts of the equipment must be grounded to avoid ignition from static electricity discharge.[1]

Use only non-sparking tools.[1]
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Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and have been recently tested.[5][6]

Spill Kit: Have a spill kit with inert absorbent material (e.g., sand, silica gel, acid binder)

readily available.[2]

2. Personal Protective Equipment (PPE) Donning:

Before entering the designated handling area, don all required PPE as specified in the table

above.

Inspect gloves for any signs of degradation or puncture before use.

3. Handling the Chemical:

Avoid contact with skin and eyes, and prevent inhalation of vapor or mist.[7]

Keep the container tightly closed when not in use.[1][8]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the

handling area.[1][7]

4. Storage:

Store in a cool, dry, and well-ventilated place away from heat and sources of ignition.[1]

Keep containers tightly closed.[1][8]

Store in a flammables area and keep locked up.[1][8]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong

bases.[1][2]

5. Disposal Plan:

Waste Collection: Collect all 2-Bromopropionitrile waste, including contaminated absorbent

material, in a designated, properly labeled hazardous waste container.[4] The label should

clearly state "Hazardous Waste" and the full chemical name.[4]
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Professional Disposal: The primary and mandated method for the disposal of 2-
Bromopropionitrile is through a licensed hazardous waste disposal facility.[4] Do not

dispose of this chemical down the drain or in regular trash.[4]

Container Handling: Handle uncleaned, empty containers as you would the product itself.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[1][2] Remove contact lenses if present and easy to do so.[2] Seek

immediate medical attention.[1]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[1] Remove

all contaminated clothing and shoes immediately.[2][8] Seek immediate medical attention.[1]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1][8] If not breathing, give artificial respiration.[1] Seek immediate medical

attention.[1]

Ingestion: Do NOT induce vomiting.[1][2] Call a physician or poison control center

immediately.[1] Rinse mouth with water.[8]

Spill: Evacuate non-essential personnel from the area.[4] Remove all sources of ignition.[1]

Absorb the spill with an inert material and collect it into a suitable, closed container for

disposal.[1][2]

Visualizing Safety Protocols
To further clarify the safety procedures, the following diagrams illustrate the handling workflow

and the hierarchy of controls for managing risks associated with 2-Bromopropionitrile.
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Caption: Workflow for Safely Handling 2-Bromopropionitrile.
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Caption: Hierarchy of Controls for Managing Chemical Hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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